4-(Aminomethyl)-3,4-dimethylhexan-3-OL

• Molecular Formula: C9H21NO
• Molecular Weight: 159.27 g/mol
• IUPAC Name: 4-(aminomethyl)-3,4-dimethylhexan-3-ol
• InChI: InChI=1S/C9H21NO/c1-5-8(3,7-10)9(4,11)6-2/h11H,5-7,10H2,1-4H3
• InChI Key: QLDDPXUCCUUMAC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CN)C(C)(CC)O

Description

4-(Aminomethyl)-3,4-dimethylhexan-3-OL is a branched aliphatic alcohol containing both hydroxyl and aminomethyl functional groups. Its structure features a hexan-3-ol backbone with dimethyl substitution at the 3,4-positions and an aminomethyl group at the 4-position. The hydroxyl and amine groups confer polarity and hydrogen-bonding capabilities, influencing solubility and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Aminomethyl)-3,4-dimethylhexan-3-OL typically involves multi-step organic reactionsThe reaction conditions often require controlled temperatures and the use of catalysts to ensure high yield and purity .

Industrial Production Methods

In industrial settings, the production of 4-(Aminomethyl)-3,4-dimethylhexan-3-OL may involve large-scale chemical reactors where the reactions are carried out under optimized conditions to maximize efficiency. The use of continuous flow reactors and advanced purification techniques such as distillation and crystallization are common to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

4-(Aminomethyl)-3,4-dimethylhexan-3-OL can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form ketones or aldehydes.

Reduction: The compound can be reduced to form different amines or alcohols.

Substitution: The aminomethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or aldehydes, while reduction can produce various amines or alcohols .

Scientific Research Applications

4-(Aminomethyl)-3,4-dimethylhexan-3-OL has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-(Aminomethyl)-3,4-dimethylhexan-3-OL involves its interaction with specific molecular targets and pathways. The aminomethyl group can form hydrogen bonds and electrostatic interactions with various biomolecules, influencing their structure and function. The hydroxyl group can participate in hydrogen bonding and other interactions, affecting the compound’s overall activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, 4-(Aminomethyl)-3,4-dimethylhexan-3-OL is compared to analogs with related functional groups or backbones. Key compounds include 4-(Aminomethyl)pyridine, 3-(Aminomethyl)piperidinium (3AMP), and 4-(Aminomethyl)piperidinium (4AMP) (Fig. 1a, ).

Table 1: Structural and Functional Comparisons

Compound	Core Structure	Functional Groups	Molecular Weight (g/mol)	Key Applications/Effects
4-(Aminomethyl)-3,4-dimethylhexan-3-OL	Branched aliphatic	-OH, -CH2NH2, -CH(CH3)2	~175.3	Ligand synthesis, potential CNS modulation
4-(Aminomethyl)pyridine	Pyridine ring	-CH2NH2 (para-substituted)	~108.1	Voltage-gated calcium channel modulation
3AMP	Piperidinium ring	-CH2NH2 (meta-substituted)	~128.2	Perovskite stabilization
4AMP	Piperidinium ring	-CH2NH2 (para-substituted)	~128.2	Quantum well perovskite engineering

Key Findings:

Reactivity and Solubility: The hydroxyl group in 4-(Aminomethyl)-3,4-dimethylhexan-3-OL enhances hydrophilicity compared to pyridine or piperidinium analogs, which lack -OH groups. However, steric hindrance from the dimethyl groups may reduce its hydrogen-bonding efficiency relative to 3AMP/4AMP . In contrast, 4-(Aminomethyl)pyridine exhibits higher lipophilicity due to its aromatic ring, enabling membrane permeability in biological systems (e.g., neuronal calcium channel modulation) .

Biological Activity: 4-(Aminomethyl)pyridine (Fig. 5, ) potentiates calcium currents (IBa) in dorsal root ganglion (DRG) neurons at 1–3 mM concentrations, surpassing the effect of 4-aminopyridine (4-AP). This suggests that the aminomethyl group enhances interaction with ion channels. The hexanol derivative’s bulky aliphatic structure may limit its CNS penetration compared to smaller aromatic analogs, though this requires experimental validation.

Material Science Applications: Piperidinium derivatives (3AMP/4AMP) stabilize perovskite structures via hydrogen bonding and steric effects. For example, 4AMP improves quantum well alignment in 2D perovskites .